Cas no 1806022-42-3 (2,5-Difluoro-3-(difluoromethyl)-6-nitropyridine)

• Product Name: 2,5-Difluoro-3-(difluoromethyl)-6-nitropyridine
• CAS No: 1806022-42-3
• MF: C₆H₂F₄N₂O₂
• MW: 210.085895061493
• CID: 4922153
• Update Time: 2025-06-23

2,5-Difluoro-3-(difluoromethyl)-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Difluoro-3-(difluoromethyl)-6-nitropyridine

• Inchi： 1S/C6H2F4N2O2/c7-3-1-2(4(8)9)5(10)11-6(3)12(13)14/h1,4H
• InChI Key： IPGBWTAORMSQIR-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC(=C(C=1)F)[N+](=O)[O-])F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 2.2
• Topological Polar Surface Area: 58.7

Additional information on 2,5-Difluoro-3-(difluoromethyl)-6-nitropyridine

Professional Introduction to 2,5-Difluoro-3-(difluoromethyl)-6-nitropyridine (CAS No. 1806022-42-3)

2,5-Difluoro-3-(difluoromethyl)-6-nitropyridine, identified by its CAS number 1806022-42-3, is a fluorinated nitropyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its difluoro and difluoromethyl substituents, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The structural features of 2,5-Difluoro-3-(difluoromethyl)-6-nitropyridine contribute to its reactivity and stability, making it a versatile building block for further functionalization. The presence of both fluorine atoms and a nitro group enhances its utility in medicinal chemistry, particularly in the development of novel therapeutic agents. Recent studies have highlighted its potential in the synthesis of kinase inhibitors, anticancer agents, and antimicrobial compounds.

In the realm of drug discovery, fluorinated pyridines have emerged as crucial scaffolds due to their ability to improve metabolic stability, binding affinity, and pharmacokinetic properties. The specific arrangement of substituents in 2,5-Difluoro-3-(difluoromethyl)-6-nitropyridine allows for precise tuning of these properties, making it an attractive candidate for further exploration. Researchers have leveraged this compound to develop molecules with enhanced selectivity and reduced toxicity.

One of the most compelling aspects of 2,5-Difluoro-3-(difluoromethyl)-6-nitropyridine is its role in the development of targeted therapies. The nitro group can be readily reduced to an amine, providing a handle for further derivatization. This transformation has been exploited in the synthesis of peptidomimetics and other small-molecule inhibitors that interact with specific biological targets. The difluoromethyl group, on the other hand, contributes to lipophilicity and electronic properties that are critical for drug efficacy.

The compound's applicability extends beyond pharmaceuticals into the agrochemical sector. Fluorinated pyridines are known to enhance the bioavailability and environmental persistence of active ingredients in pesticides and herbicides. By incorporating 2,5-Difluoro-3-(difluoromethyl)-6-nitropyridine into these formulations, researchers aim to develop more effective and sustainable solutions for crop protection.

Recent advancements in synthetic methodologies have further expanded the utility of this compound. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the introduction of additional functional groups with high precision. These methods have been instrumental in creating complex derivatives that exhibit improved pharmacological profiles. For instance, palladium-catalyzed borylation followed by Suzuki-Miyaura coupling has been used to integrate aryl moieties into the pyridine core.

The impact of fluorine atoms on electronic properties is another area of active investigation. In 2,5-Difluoro-3-(difluoromethyl)-6-nitropyridine, the electron-withdrawing nature of fluorine enhances the acidity of adjacent hydrogens and influences nucleophilic substitution reactions. This characteristic has been exploited in designing molecules with specific reactivity patterns. For example, it can facilitate electrophilic aromatic substitution reactions or serve as a precursor for heterocyclic ring formations.

The compound's stability under various reaction conditions makes it a preferred choice for multi-step syntheses. It remains inert under harsh conditions such as high temperatures or strong acids/bases, allowing for seamless integration into complex synthetic pathways. This stability is particularly advantageous when dealing with sensitive functional groups that might decompose under extreme conditions.

In conclusion, 2,5-Difluoro-3-(difluoromethyl)-6-nitropyridine (CAS No. 1806022-42-3) represents a significant advancement in synthetic chemistry with broad applications across multiple industries. Its unique structural features and reactivity profile make it an indispensable tool for researchers developing novel therapeutics and agrochemicals. As our understanding of fluorinated compounds continues to grow, so too will the innovative applications of this remarkable molecule.